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Compound of Interest

Compound Name: N,N-Dipropylformamide

Cat. No.: B1203106 Get Quote

Technical Guide: N,N-Dipropylformamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of N,N-Dipropylformamide, a valuable compound in organic synthesis.

Core Molecular Data
N,N-Dipropylformamide is an organic compound classified as an amide.[1] It is characterized

by a formamide functional group with two propyl substituents attached to the nitrogen atom.[1]

The key quantitative molecular data for this compound are summarized below.

Property Value Source

Molecular Formula C₇H₁₅NO [1][2][3][4]

Molecular Weight 129.2001 g/mol [2][4][5]

Logical Relationship of Core Properties
The relationship between the compound's name, its elemental composition (formula), and its

resulting molecular weight is a foundational concept in chemistry. The diagram below illustrates

this direct correlation.
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Core property relationships of N,N-Dipropylformamide.

Experimental Protocols
Detailed experimental protocols for determining the molecular weight and formula of a

compound like N,N-Dipropylformamide typically involve the following standard analytical

techniques.

1. Mass Spectrometry for Molecular Weight Determination:

Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion, which

corresponds to the molecular weight.

Methodology:

Sample Preparation: A dilute solution of N,N-Dipropylformamide is prepared in a volatile

organic solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer. Electron Ionization (EI) is

a common technique for this type of molecule. In EI, the sample is bombarded with a high-

energy electron beam, causing the molecule to lose an electron and form a positively

charged molecular ion (M+).

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole

or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge

ratio.

Detection: A detector records the abundance of ions at each m/z value. The peak with the

highest m/z value typically corresponds to the molecular ion, providing the molecular

weight of the compound.

2. Elemental Analysis for Molecular Formula Determination:
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Objective: To determine the percentage composition of each element (Carbon, Hydrogen,

Nitrogen, Oxygen) in the compound.

Methodology:

Combustion Analysis (for C, H, N):

A precisely weighed sample of N,N-Dipropylformamide is combusted in a furnace at

high temperature in the presence of excess oxygen.

The combustion products—carbon dioxide (CO₂), water (H₂O), and nitrogen gas (N₂)—

are passed through a series of traps that absorb each gas specifically.

The mass of each trapped product is measured, and from this, the mass and

percentage of C, H, and N in the original sample are calculated.

Oxygen Analysis: The percentage of oxygen is typically determined by difference,

subtracting the percentages of C, H, and N from 100%.

Formula Derivation: The percentage compositions are used to determine the empirical

formula. The molecular formula is then determined by comparing the empirical formula

weight to the molecular weight obtained from mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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